Cas no 2197892-41-2 (3-Fluoro-2-(thian-4-yloxy)pyridine)

• Product Name: 3-Fluoro-2-(thian-4-yloxy)pyridine
• CAS No: 2197892-41-2
• MF: C₁₀H₁₂FNOS
• MW: 213.27178478241
• CID: 5326296
• Update Time: 2025-06-15

3-Fluoro-2-(thian-4-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(thian-4-yloxy)pyridine
• 3-Fluoro-2-(thian-4-yloxy)pyridine

• Inchi： 1S/C10H12FNOS/c11-9-2-1-5-12-10(9)13-8-3-6-14-7-4-8/h1-2,5,8H,3-4,6-7H2
• InChI Key： FZZVYBFGSCNECF-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)OC1C(=CC=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 2.5
• Topological Polar Surface Area: 47.4

Additional information on 3-Fluoro-2-(thian-4-yloxy)pyridine

Professional Introduction to 3-Fluoro-2-(thian-4-yloxy)pyridine (CAS No: 2197892-41-2)

3-Fluoro-2-(thian-4-yloxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 2197892-41-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a fluoro group at the 3-position and an oxythiophene moiety at the 2-position, making it a versatile scaffold for drug discovery and development. The presence of both fluorine and sulfur atoms introduces unique electronic and steric properties, which are highly valued in medicinal chemistry for modulating bioactivity and improving metabolic stability.

The fluoro group is a well-documented pharmacophore in modern drug design, contributing to enhanced binding affinity, metabolic stability, and oral bioavailability. Its incorporation into 3-Fluoro-2-(thian-4-yloxy)pyridine suggests potential applications in the development of small-molecule inhibitors targeting various biological pathways. Recent advancements in computational chemistry have highlighted the role of fluorinated pyridines in designing selective kinase inhibitors, particularly those involved in cancer therapy. For instance, studies have demonstrated that fluorine substitution can fine-tune the binding interactions between a drug molecule and its biological target, leading to improved therapeutic efficacy.

The thian-4-yloxy part of the molecule introduces a sulfur-containing aromatic ring, which is known to enhance solubility and interact favorably with biological systems. Thiophene derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. In the context of 3-Fluoro-2-(thian-4-yloxy)pyridine, this structural feature may contribute to its potential as a precursor for novel therapeutic agents. Researchers have recently reported the synthesis of analogous compounds incorporating thiophene rings for their ability to modulate enzyme activity and signal transduction pathways.

One of the most compelling aspects of 3-Fluoro-2-(thian-4-yloxy)pyridine is its potential as a building block for more complex pharmaceutical entities. The combination of a pyridine scaffold with both fluorine and sulfur substituents provides a rich chemical space for structural diversity. This has led to interest in its use as an intermediate in the synthesis of targeted therapies. For example, recent publications have described its application in generating novel compounds that exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis.

The synthesis of 3-Fluoro-2-(thian-4-yloxy)pyridine typically involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for producing pharmaceutical intermediates that meet stringent quality standards. The growing emphasis on green chemistry has also prompted investigations into more sustainable synthetic routes for this compound, ensuring minimal environmental impact while maintaining high efficiency.

In terms of biological activity, preliminary studies on derivatives of 3-Fluoro-2-(thian-4-yloxy)pyridine have shown promising results in vitro. The compound’s ability to interact with biological targets suggests potential therapeutic applications across multiple disease areas. Researchers are particularly interested in exploring its role in central nervous system (CNS) disorders, where modulation of neurotransmitter systems is key. Additionally, its structural features make it a candidate for developing treatments against neurological conditions characterized by abnormal protein aggregation or impaired synaptic function.

The role of computational modeling in drug discovery has further enhanced the understanding of 3-Fluoro-2-(thian-4-yloxy)pyridine’s pharmacological profile. Molecular docking simulations have been used to predict how this compound might bind to specific receptors or enzymes, providing insights into its mechanism of action. These predictions are invaluable for guiding experimental design and optimizing lead compounds towards clinical candidates. Moreover, machine learning algorithms have been applied to analyze large datasets containing similar molecules, helping to identify novel analogs with enhanced properties.

As interest in personalized medicine grows, compounds like 3-Fluoro-2-(thian-4-yloxy)pyridine are being evaluated for their potential use in tailored therapeutic strategies. The unique structural features of this molecule allow it to be modified in ways that could lead to personalized treatments based on individual patient profiles. This approach aligns with broader trends in pharmaceutical development, where there is increasing focus on creating drugs that are both effective and precisely targeted.

The future prospects for 3-Fluoro-2-(thian-4-yloxy)pyridine are promising, driven by ongoing research efforts aimed at uncovering new applications and refining synthetic methodologies. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases through innovative chemical solutions.